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Get Quote

The table below summarizes the synthesis and characterization protocols for various tin(IV) fluoride

complexes, as detailed in the research.

Complex
Synthesized

Synthesis Protocol
Characterization
Techniques

Key Findings / Notes

[SnF4-

n(PMe3)2(OTf)n] (n

= 1–3) [1]

React trans-
[SnF4(PMe3)2] with 1-3

equivalents of
Me3SiO3SCF3 (TMSOTf)

in anhydrous CH2Cl2.

Microanalysis, IR,

multinuclear NMR (1H,
19F{1H}, 31P{1H}, 119Sn),
X-ray crystallography.

Products are six-
coordinate.

Complexes can be
unstable in solution.

[SnF4L2] (L =

Ph3PO, Ph3AsO,

etc.) [2]

Use [SnF4(MeCN)2] as a

synthon. React with 2.1
mol equivalents of ligand

in anhydrous CH2Cl2.

IR, multinuclear NMR, X-
ray crystallography.

Confirms SnF4 is the

strongest Lewis acid
among SnX4 (X = F,

Cl, Br, I) towards hard
bases.
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Complex
Synthesized

Synthesis Protocol
Characterization
Techniques

Key Findings / Notes

Ionic Complexes
(e.g., [SnF3(L)3]

[OTf]) [1]

React [SnF4(L)2] (L =

dmso, py, etc.) with 1
equivalent TMSOTf,
followed by addition of 1
equivalent of L.

Microanalysis, IR,

multinuclear NMR.

Forms fluorotin(IV)
cations, which are
rare examples with

neutral monodentate
ligands.

Experimental Workflow Diagram

The following diagram outlines the general workflow for synthesizing and characterizing these complexes,

based on the protocols above.

Start: Preparation

Prepare Synthon
[SnF₄(MeCN)₂] from SnF₂ and I₂

Add Neutral Donor Ligand
(e.g., Phosphine Oxide)

To form [SnF₄L₂]

Fluoride Abstraction
(with TMSOTf)

To form cationic complexes

Product Isolation &
Full Characterization

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2021/dt/d1dt02948g
https://www.smolecule.com/products/s573210?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tin(IV) fluoride complexes with neutral phosphine ... [pubs.rsc.org]

2. Synthesis and characterisation of tin(IV) fluoride complexes ... [sciencedirect.com]

To cite this document: Smolecule. [Experimental Methodologies for Tin(IV) Fluoride Complexes].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b573210#tin-iv-

fluoride-bond-length]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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